Cas no 1237517-66-6 (4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde)

• Product Name: 4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde
• CAS No: 1237517-66-6
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 1058567
• PubChem ID: 87227306
• Update Time: 2025-04-20

4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde Chemical and Physical Properties

Names and Identifiers

• 4-O-Benzyl Tyrosol α-Acetate 3-Aldehyde
• 4-(benzyloxy)-3-formylphenethyl acetate
• 4-O-Benzyl Tyrosol
• A-Acetate 3-Aldehyde
• 1237517-66-6
• SCHEMBL1317179
• 4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde
• Acetic acid 3-formyl-4-(benzyloxy)phenethyl ester
• 2-(3-formyl-4-phenylmethoxyphenyl)ethyl acetate
• 5-[2-(Acetyloxy)ethyl]-2-(phenylmethoxy)benzaldehyde; 4-O-Benzyl-3-formyl Tyrosol alpha-Acetate
• 4-O-Benzyl Tyrosol alpha-Acetate 3-Aldehyde

• Inchi： 1S/C18H18O4/c1-14(20)21-10-9-15-7-8-18(17(11-15)12-19)22-13-16-5-3-2-4-6-16/h2-8,11-12H,9-10,13H2,1H3
• InChI Key： FRXBOAHGMSCJOK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1C=O)CCOC(C)=O

Computed Properties

• Exact Mass: 298.12100
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 456.0±40.0 °C at 760 mmHg
• Flash Point: 201.5±27.4 °C
• PSA: 52.60000
• LogP: 3.18370
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives